2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• IUPAC Name: 2-[(3-bromo-4-ethoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C11H16BrNO2/c1-2-15-11-4-3-9(7-10(11)12)8-13-5-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key: PVRLEPZDIKSJLK-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCCO)Br

Description

2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of 2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol is not fully understood. However, it is believed to interact with GPCRs by binding to specific sites on the receptor and altering its conformation. This can lead to changes in downstream signaling pathways and cellular responses.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol can have a variety of biochemical and physiological effects. For example, it has been found to modulate the activity of certain ion channels, which can affect cellular excitability and neurotransmitter release. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol in lab experiments is its ability to selectively modulate certain GPCRs. This can allow for more specific and targeted studies of these receptors and their downstream signaling pathways. However, one limitation is that the compound may have off-target effects on other proteins or pathways, which can complicate data interpretation.

Future Directions

There are several potential future directions for the study of 2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol. One area of interest is in the development of more selective compounds that can modulate specific GPCRs with even greater precision. Another direction is in the study of the compound's potential therapeutic applications, such as in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on cellular signaling pathways.

Synthesis Methods

2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol can be synthesized using a multi-step process starting with 3-bromo-4-ethoxybenzaldehyde. This aldehyde is reacted with ethylene diamine to form the corresponding imine, which is then reduced to the amine using sodium borohydride. The resulting amine is then reacted with epichlorohydrin to form the final product, 2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol.

Scientific Research Applications

2-[(3-Bromo-4-ethoxybenzyl)amino]ethanol has been studied for its potential use in a variety of scientific research applications. One area of interest is in the study of G protein-coupled receptors (GPCRs), which play a key role in cellular signaling pathways. This compound has been found to interact with certain GPCRs, making it a valuable tool for studying these receptors and their downstream signaling pathways.